Cas no 1105248-40-5 (4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(3-methyl-1,2-oxazol-5-yl)butanamide)

4-(6-Acetamidopyridazin-3-yl)sulfanyl-N-(3-methyl-1,2-oxazol-5-yl)butanamide is a specialized organic compound featuring a unique heterocyclic structure combining pyridazine and oxazole moieties linked via a sulfanyl-butanamide bridge. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or receptor modulators. The acetamido and oxazolyl groups enhance its binding affinity and selectivity, while the thioether linkage provides stability and flexibility. Its well-defined structure allows for precise modifications, making it a valuable intermediate in pharmaceutical research. The compound’s purity and synthetic reproducibility are critical for consistent performance in biological assays. Further studies are required to fully elucidate its pharmacological profile.

4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(3-methyl-1,2-oxazol-5-yl)butanamide structure

1105248-40-5 structure

Product Name:4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(3-methyl-1,2-oxazol-5-yl)butanamide

CAS No:1105248-40-5

MF:C₁₄H₁₇N₅O₃S

MW:335.381480932236

CID:5924810

PubChem ID:42173226

Update Time:2025-05-27

4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(3-methyl-1,2-oxazol-5-yl)butanamide Chemical and Physical Properties

Names and Identifiers

- 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(3-methyl-1,2-oxazol-5-yl)butanamide
- Butanamide, 4-[[6-(acetylamino)-3-pyridazinyl]thio]-N-(3-methyl-5-isoxazolyl)-
- AKOS024502533
- VU0638697-1
- 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(3-methyl-1,2-oxazol-5-yl)butanamide
- 1105248-40-5
- 4-((6-acetamidopyridazin-3-yl)thio)-N-(3-methylisoxazol-5-yl)butanamide
- F5248-0201
- Inchi： 1S/C14H17N5O3S/c1-9-8-13(22-19-9)16-12(21)4-3-7-23-14-6-5-11(17-18-14)15-10(2)20/h5-6,8H,3-4,7H2,1-2H3,(H,16,21)(H,15,17,20)
- InChI Key： MPBYUPMBTNVLJA-UHFFFAOYSA-N
- SMILES： C(NC1ON=C(C)C=1)(=O)CCCSC1=NN=C(NC(C)=O)C=C1

Computed Properties

Exact Mass: 335.10521059g/mol
Monoisotopic Mass: 335.10521059g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 135Å²

Experimental Properties

Density: 1.35±0.1 g/cm3(Predicted)
Boiling Point: 731.5±60.0 °C(Predicted)
pka: 12.40±0.70(Predicted)

4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(3-methyl-1,2-oxazol-5-yl)butanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5248-0201-2μmol	4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(3-methyl-1,2-oxazol-5-yl)butanamide	1105248-40-5	2μmol	$57.0	2023-09-10
Life Chemicals	F5248-0201-5μmol	4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(3-methyl-1,2-oxazol-5-yl)butanamide	1105248-40-5	5μmol	$63.0	2023-09-10
Life Chemicals	F5248-0201-10μmol	4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(3-methyl-1,2-oxazol-5-yl)butanamide	1105248-40-5	10μmol	$69.0	2023-09-10
Life Chemicals	F5248-0201-20μmol	4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(3-methyl-1,2-oxazol-5-yl)butanamide	1105248-40-5	20μmol	$79.0	2023-09-10
Life Chemicals	F5248-0201-1mg	4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(3-methyl-1,2-oxazol-5-yl)butanamide	1105248-40-5	1mg	$54.0	2023-09-10
Life Chemicals	F5248-0201-2mg	4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(3-methyl-1,2-oxazol-5-yl)butanamide	1105248-40-5	2mg	$59.0	2023-09-10
Life Chemicals	F5248-0201-3mg	4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(3-methyl-1,2-oxazol-5-yl)butanamide	1105248-40-5	3mg	$63.0	2023-09-10
Life Chemicals	F5248-0201-4mg	4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(3-methyl-1,2-oxazol-5-yl)butanamide	1105248-40-5	4mg	$66.0	2023-09-10
Life Chemicals	F5248-0201-5mg	4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(3-methyl-1,2-oxazol-5-yl)butanamide	1105248-40-5	5mg	$69.0	2023-09-10
Life Chemicals	F5248-0201-10mg	4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(3-methyl-1,2-oxazol-5-yl)butanamide	1105248-40-5	10mg	$79.0	2023-09-10

4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(3-methyl-1,2-oxazol-5-yl)butanamide Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
3. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
4. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
5. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig

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